Cas no 71277-78-6 (Trisodium glycyrrhizinate)

• Product Name: Trisodium glycyrrhizinate
• CAS No: 71277-78-6
• MF: C₄₂H₅₉Na₃O₁₆
• MW: 888.877587556839
• CID: 94402
• PubChem ID: 87570401
• Update Time: 2025-06-30

Trisodium glycyrrhizinate Chemical and Physical Properties

Names and Identifiers

• Sodium glycyrrhizinate
• Trisodium Glycyrrhizinate Hydrate
• GLYCYRRHIZIC ACID TRISODIUM SALT
• GLYCYRRHIZIC ACID TRISODIUM SALT HYDRATE
• Glycyrrhizic Acid Trisodium Salt Glycyrrhizin Trisodium Salt
• glycyrrhizin trisodium salt
• GLYCYRRHIZIN TRISODIUM SALT HYDRATE
• Trisodium glycyrhetate
• Trisodium Glycyrrizinate
• trisodiumglycyrrhizin
• 甘草酸三钠盐
• Trisodium glycyrrhizinate
• Trisodium glycyrrhizin
• 5VWB9ZP8JV
• Trisodium glycyrrhizate
• C42H61Na3O17
• V1755
• G0217
• .alpha.-D-Glucopyranosiduronic acid, (3.beta.,20.beta.)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-.beta.-D-glucopyranuronosyl-, trisodium salt
• alpha-D-Glucopyranosiduronic acid, (3-beta,20-beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-, trisodium salt
• CCRIS 9136
• .ALPHA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,20.BETA.)-20-CARBOXY-11-OXO-30-NOROLEAN-12-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANURONOSYL-, SODIUM SALT (1:3)
• TRISODIUM GLYCYRRHIZINATE [WHO-DD]
• ORISTAR TSG
• DTXSID301021951
• GLYCYRRHIZINATE, TRISODIUM
• UNII-5VWB9ZP8JV
• trisodium;(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxylato-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxylato-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
• 71277-78-6
• TRISODIUM GLYCYRRHIZATE [INCI]
• Q27262938
• TRISODIUM GLYCYRRHIZATE VINYALS
• CCXAYLQLOLXXKE-DWJAGBRCSA-K

• MDL： MFCD00070472
• Inchi： 1S/C42H62O16.3Na/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50;;;/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54);;;/q;3*+1/p-3/t19-,21-,22-,23-,24-,25-,26-,27+,28-,29-,30+,31+,34-,35-,38+,39-,40-,41+,42+;;;/m0.../s1
• InChI Key： CCXAYLQLOLXXKE-DWJAGBRCSA-K
• SMILES： [Na+].[Na+].[Na+].O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)[O-])(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 906.36000
• Monoisotopic Mass: 888.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 4
• Complexity: 1710
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 276

Experimental Properties

• Color/Form: Reddish brown crystalline powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: 945.8 °C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 63 ° (C=1.5, H2O)
• PSA: 284.76000
• LogP: -1.82280
• Solubility: Not determined

Trisodium glycyrrhizinate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• RTECS：LZ6500500
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Trisodium glycyrrhizinate

Trisodium glycyrrhizinate (CAS No. 71277-78-6): A Comprehensive Overview

Trisodium glycyrrhizinate, a derivative of glycyrrhizin extracted from the roots of the Glycyrrhiza plant, has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its diverse biological activities. With a CAS number of 71277-78-6, this compound is widely recognized for its potential therapeutic applications, particularly in anti-inflammatory, anti-allergic, and hepatoprotective contexts. This article delves into the chemical properties, pharmacological effects, and recent research advancements surrounding trisodium glycyrrhizinate.

The molecular structure of trisodium glycyrrhizinate consists of a glycyrrhetic acid backbone with three sodium ions attached, enhancing its solubility and bioavailability. This structural feature contributes to its efficacy in various biological systems. The primary active component, glycyrrhizin, has been extensively studied for its ability to modulate multiple cellular pathways, making trisodium glycyrrhizinate a promising candidate for therapeutic interventions.

In recent years, trisodium glycyrrhizinate has been extensively researched for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant in the context of chronic inflammatory diseases, where conventional treatments often face limitations due to side effects. The mechanism by which trisodium glycyrrhizinate exerts its anti-inflammatory effects involves the suppression of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammation regulation.

Beyond its anti-inflammatory role, trisodium glycyrrhizinate has shown significant promise in allergic conditions. Research indicates that it can modulate immune responses by inhibiting histamine release from mast cells. This property makes it a potential therapeutic agent for allergic rhinitis, asthma, and other atopic disorders. Additionally, studies have explored its role in reducing IgE-mediated reactions, further supporting its use in allergic conditions.

Hepatoprotection is another area where trisodium glycyrrhizinate has demonstrated remarkable efficacy. Chronic liver diseases such as hepatitis and cirrhosis pose significant health challenges globally. Trisodium glycyrrhizinate has been shown to protect liver cells from oxidative stress and inflammatory damage. Its ability to enhance liver regeneration and reduce fibrosis makes it a valuable component in liver disease management. Clinical trials have reported improvements in liver function tests and reduced histological evidence of liver damage in patients treated with trisodium glycyrrhizinate.

The pharmacokinetics of trisodium glycyrrhizinate have also been well-studied. Its high solubility allows for efficient absorption across various biological membranes, ensuring rapid onset of action. The compound exhibits a relatively long half-life, allowing for prolonged therapeutic effects with less frequent dosing. This pharmacokinetic profile makes it suitable for both acute and chronic therapeutic applications.

Recent advancements in nanotechnology have opened new avenues for enhancing the delivery and efficacy of trisodium glycyrrhizinate. Nanoparticle-based formulations have been developed to improve bioavailability and target specificity. These innovations hold promise for delivering trisodium glycyrrhizinate more effectively to affected tissues while minimizing systemic side effects.

The safety profile of trisodium glycyrrhizinate is another critical aspect that has been thoroughly evaluated. While generally well-tolerated at therapeutic doses, some studies have reported mild side effects such as hyperkalemia and edema due to its mineralocorticoid-like activity. However, these effects are typically reversible upon discontinuation of treatment or dose adjustment. Ongoing research aims to optimize dosing regimens to minimize these potential side effects while maintaining therapeutic efficacy.

The regulatory status of trisodium glycyrrhizinate varies by region but is generally recognized as safe for use in food supplements and pharmaceuticals under specified conditions. Regulatory bodies such as the FDA and EMA have approved its use in various formulations based on extensive preclinical and clinical data supporting its safety and efficacy.

In conclusion, trisodium glycyrrhizinate (CAS No. 71277-78-6) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its anti-inflammatory, anti-allergic, and hepatoprotective properties make it a valuable asset in modern medicine. Recent research advancements continue to uncover new applications and delivery methods for this compound, further solidifying its role as a key player in pharmaceutical innovation.